![molecular formula C11H9N3S B052680 2-(3-Methyl-1H-pyrazol-1-yl)benzo[d]thiazole CAS No. 122500-79-2](/img/structure/B52680.png)
2-(3-Methyl-1H-pyrazol-1-yl)benzo[d]thiazole
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Overview
Description
2-(3-Methyl-1H-pyrazol-1-yl)benzo[d]thiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that consists of a benzothiazole ring and a pyrazole ring. This compound has been extensively studied for its unique properties and potential applications in medicinal chemistry, materials science, and other fields.
Mechanism of Action
The mechanism of action of 2-(3-Methyl-1H-pyrazol-1-yl)benzo[d]thiazole is not fully understood. However, studies have shown that this compound exhibits potent anti-inflammatory and anticancer activities through the inhibition of specific signaling pathways involved in these diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve glucose metabolism in animal models.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 2-(3-Methyl-1H-pyrazol-1-yl)benzo[d]thiazole in lab experiments is its unique properties that make it a promising compound for various applications. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and dosage control.
Future Directions
There are several future directions for the research and development of 2-(3-Methyl-1H-pyrazol-1-yl)benzo[d]thiazole. One of the most promising areas of research is the development of new therapeutic agents for various diseases. Additionally, this compound has the potential for applications in materials science, including the development of new polymers and other materials. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a promising compound that has gained significant attention in the scientific community due to its potential applications in various fields. The unique properties of this compound make it a promising candidate for the development of new therapeutic agents and materials. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of 2-(3-Methyl-1H-pyrazol-1-yl)benzo[d]thiazole can be achieved through various methods, including the reaction of 2-aminobenzothiazole with 3-methyl-1H-pyrazole-5-carboxylic acid in the presence of a suitable coupling agent. Other methods include the reaction of 2-aminobenzothiazole with 3-methyl-1H-pyrazole-5-carboxylic acid chloride or ester.
Scientific Research Applications
The unique properties of 2-(3-Methyl-1H-pyrazol-1-yl)benzo[d]thiazole make it a promising compound for various scientific research applications. One of the most significant applications of this compound is in medicinal chemistry, where it has been studied for its potential as a therapeutic agent for various diseases such as cancer, diabetes, and inflammation.
Properties
122500-79-2 | |
Molecular Formula |
C11H9N3S |
Molecular Weight |
215.28 g/mol |
IUPAC Name |
2-(3-methylpyrazol-1-yl)-1,3-benzothiazole |
InChI |
InChI=1S/C11H9N3S/c1-8-6-7-14(13-8)11-12-9-4-2-3-5-10(9)15-11/h2-7H,1H3 |
InChI Key |
OQINAZRUCHZTDD-UHFFFAOYSA-N |
SMILES |
CC1=NN(C=C1)C2=NC3=CC=CC=C3S2 |
Canonical SMILES |
CC1=NN(C=C1)C2=NC3=CC=CC=C3S2 |
synonyms |
Benzothiazole, 2-(3-methyl-1H-pyrazol-1-yl)- (9CI) |
Origin of Product |
United States |
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